Cas no 2375267-39-1 (7-Quinolinesulfonyl chloride, hydrochloride (1:1))

• Product Name: 7-Quinolinesulfonyl chloride, hydrochloride (1:1)
• CAS No: 2375267-39-1
• MF: C₉H₇Cl₂NO₂S
• MW: 264.128379106522
• CID: 5916620
• PubChem ID: 145874851
• Update Time: 2025-05-22

7-Quinolinesulfonyl chloride, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 7-Quinolinesulfonyl chloride, hydrochloride (1:1)
• Quinoline-7-sulfonyl chloride;hydrochloride
• 2375267-39-1
• AT33279
• EN300-7443653
• QUINOLINE-7-SULFONYL CHLORIDE HYDROCHLORIDE

• Inchi： 1S/C9H6ClNO2S.ClH/c10-14(12,13)8-4-3-7-2-1-5-11-9(7)6-8;/h1-6H;1H
• InChI Key： CFMXZPKIFDIUPD-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=CC=NC=2C=1)(=O)(=O)Cl.Cl

Computed Properties

• Exact Mass: 262.9574550g/mol
• Monoisotopic Mass: 262.9574550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų

Additional information on 7-Quinolinesulfonyl chloride, hydrochloride (1:1)

7-Quinolinesulfonyl Chloride, Hydrochloride (1:1): A Comprehensive Overview

7-Quinolinesulfonyl chloride, hydrochloride (1:1), also known by its CAS number 2375267-39-1, is a significant compound in the field of organic chemistry. This compound is a derivative of quinoline, a heterocyclic aromatic compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The structure of 7-Quinolinesulfonyl chloride, hydrochloride (1:1) consists of a quinoline ring substituted with a sulfonyl chloride group at the 7-position, forming a stable hydrochloride salt in a 1:1 molar ratio.

The synthesis of 7-Quinolinesulfonyl chloride, hydrochloride (1:1) involves a series of well-established organic reactions. Typically, the quinoline skeleton is first prepared through the Skraup synthesis or other methods. Subsequently, the sulfonyl chloride group is introduced via sulfonation followed by chlorination. The hydrochloride salt is formed by neutralization with hydrochloric acid, ensuring the stability and solubility of the compound for various applications.

Recent studies have highlighted the potential of 7-Quinolinesulfonyl chloride, hydrochloride (1:1) in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with anti-inflammatory and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase enzymes involved in cancer progression. This finding underscores its importance in the development of targeted therapies.

In addition to its pharmaceutical applications, 7-Quinolinesulfonyl chloride, hydrochloride (1:1) has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. A 2023 research article in *Advanced Materials* reported that thin films incorporating this compound exhibit enhanced charge transport properties, making them suitable for next-generation displays and sensors.

The physical and chemical properties of 7-Quinolinesulfonyl chloride, hydrochloride (1:1) are well-documented. It is typically a crystalline solid with a melting point around 240°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its stability under various conditions has been tested extensively, ensuring its suitability for large-scale synthesis and industrial applications.

From an environmental perspective, the ecological impact of 7-Quinolinesulfonyl chloride, hydrochloride (1:1) has been evaluated in recent studies. According to a 2023 report by the European Chemicals Agency (ECHA), this compound exhibits low toxicity to aquatic organisms when handled responsibly. Proper disposal and waste management practices are recommended to minimize its environmental footprint.

In conclusion, 7-Quinolinesulfonyl chloride, hydrochloride (1:1) is a versatile compound with diverse applications across multiple scientific disciplines. Its role as a key intermediate in drug discovery and materials science continues to evolve with advancements in chemical synthesis and characterization techniques. As research progresses, this compound is expected to contribute significantly to the development of innovative solutions in medicine and technology.